Cas no 1241428-48-7 ((Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide)

• Product Name: (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide
• CAS No: 1241428-48-7
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• MDL: MFCD30471940
• CID: 4564240
• Update Time: 2025-06-09

(Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-hydroxy-6-methoxy-5-(4-methyl-1H-imidazol-1-yl)picolinimidamide(WXC04230)
• (Z)-N-hydroxy-6-methoxy-5-(4-methyl-1H-imidazol-1-yl)picolinimidamide
• 2-Pyridinecarboximidamide, N-hydroxy-6-methoxy-5-(4-methyl-1H-imidazol-1-yl)-
• N’-hydroxy-6-methoxy-5-(4-methyl-1H-imidazol-1-yl)picolinimidamide
• (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide

• MDL： MFCD30471940
• Inchi： 1S/C11H13N5O2/c1-7-5-16(6-13-7)9-4-3-8(10(12)15-17)14-11(9)18-2/h3-6,17H,1-2H3,(H2,12,15)
• InChI Key： MIBKDLJNOITWBV-UHFFFAOYSA-N
• SMILES： C1(C(NO)=N)=NC(OC)=C(N2C=NC(C)=C2)C=C1

Additional information on (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide

Introduction to (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide (CAS No. 1241428-48-7)

The compound (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide, identified by its CAS number 1241428-48-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the hydroxyl and methoxy substituents, coupled with the imidazole ring, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent biological activity. The imidazole moiety, in particular, is well-documented for its role in various pharmacological applications. Research has shown that imidazole derivatives can interact with biological targets in ways that modulate cellular processes, making them valuable candidates for therapeutic intervention. The specific arrangement of atoms in (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide is thought to contribute to its binding affinity and selectivity towards certain enzymes and receptors.

The synthesis of this compound involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. The introduction of the hydroxyl group at the N'-position enhances the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the methoxy substituent at the 6-position influences the electronic properties of the molecule, potentially affecting its interaction with biological targets.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental studies have been instrumental in understanding how modifications to the core structure of (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide can enhance its pharmacological profile. For instance, studies have demonstrated that subtle changes in the positioning of substituents can significantly alter binding affinity and metabolic stability.

One of the most promising areas of research involving this compound is its potential application in oncology. Preliminary studies suggest that derivatives of this molecule may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The unique combination of functional groups makes it a versatile scaffold for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic targets. Additionally, the presence of an imidazole ring suggests potential interactions with DNA repair mechanisms, which could be exploited for developing novel anticancer strategies.

Beyond oncology, there is growing interest in exploring the antimicrobial properties of this compound. The imidazole core is known to exhibit activity against various bacterial and fungal strains due to its ability to disrupt essential cellular processes. Researchers are investigating how modifications to the structure can enhance these effects while minimizing toxicity towards host cells. This line of inquiry is particularly relevant in light of increasing antibiotic resistance worldwide.

The development of new methodologies for synthesizing complex heterocyclic compounds like (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide remains a key focus in synthetic organic chemistry. Advances in flow chemistry and green chemistry principles have enabled more efficient and sustainable production processes. These innovations not only improve yield but also reduce waste, aligning with global efforts to promote environmentally responsible chemical synthesis.

In conclusion, (Z)-N'-Hydroxy-6-Methoxy-5-(4-Methyl-1H-Imidazol-1-Yl)Picolinimidamide (CAS No. 1241428-48-7) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing new drugs targeting various diseases. Continued research into its synthesis, pharmacology, and applications will likely uncover additional therapeutic possibilities, contributing to advancements in medicine.